N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C17H18FN5O3/c1-17(2,3)23-15-11(8-20-23)16(25)22(10-19-15)21-14(24)9-26-13-7-5-4-6-12(13)18/h4-8,10H,9H2,1-3H3,(H,21,24)
• InChI Key: GDPDBXCATUEDCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C2=C(C=N1)C(=O)N(C=N2)NC(=O)COC3=CC=CC=C3F
• Molecular Formula: C17H18FN5O3
• Molecular Weight: 359.4 g/mol

Description

N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-(2-fluorophenoxy)acetamide is a useful research compound. Its molecular formula is C17H18FN5O3 and its molecular weight is 359.361. The purity is usually 95%.
BenchChem offers high-quality N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-(2-fluorophenoxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-(2-fluorophenoxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Medicinal Aspects

Research on pyrazolo[1,5-a]pyrimidine scaffolds, which share structural similarities with the compound , has revealed their broad range of medicinal properties, including anticancer, anti-infectious, anti-inflammatory, and CNS agent activities. The structure-activity relationship (SAR) studies have been pivotal in deriving various lead compounds for different disease targets. This indicates a potential avenue for the synthesis and application of N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-(2-fluorophenoxy)acetamide in developing drug candidates with optimized therapeutic profiles (Cherukupalli et al., 2017).

Bioavailability and Pharmacological Properties

The pyranopyrimidine core, related to the pyrazolo[3,4-d]pyrimidine structure, has been recognized for its synthetic applications and bioavailability. Studies on 5H-pyrano[2,3-d]pyrimidine scaffolds have highlighted their wide applicability and intensive investigation due to their challenging structural synthesis but promising biological activity. This supports the potential of N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-(2-fluorophenoxy)acetamide in pharmaceutical research, particularly in the synthesis of novel therapeutic agents (Parmar et al., 2023).

Green Synthesis and Environmental Impact

The emphasis on green chemistry has led to the exploration of multi-component reactions (MCRs) for the synthesis of complex heterocycles, including pyrazolo-pyrimidines. These studies suggest an environmentally friendly approach for the synthesis of such compounds, potentially including N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-(2-fluorophenoxy)acetamide. This approach aligns with the broader objectives of sustainable chemistry and minimal environmental impact in pharmaceutical manufacturing processes (Dhanalakshmi et al., 2021).